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Nystatin Stock Solution Technical Support
Center
This guide provides researchers, scientists, and drug development professionals with detailed

protocols, frequently asked questions, and troubleshooting advice for preparing and storing

stable Nystatin stock solutions for experimental use.

Frequently Asked Questions (FAQs)
Q1: What is Nystatin and what is its primary use in a laboratory setting? Nystatin is a polyene

antifungal antibiotic produced by Streptomyces noursei.[1][2] Its primary function is to act

against a wide variety of yeasts and fungi, most notably Candida species. In laboratory and cell

culture applications, it is used to prevent fungal contamination. Nystatin works by binding to

ergosterol, a key component of fungal cell membranes, which increases the membrane's

permeability and leads to the leakage of intracellular components and eventual cell death.[1] It

has no activity against bacteria.

Q2: What are the recommended solvents for preparing Nystatin stock solutions? Nystatin is

very slightly soluble in water, so it is often prepared as an aqueous suspension.[1][2] For

creating a true solution, organic solvents are necessary. Dimethyl sulfoxide (DMSO) is

commonly used, dissolving Nystatin up to 5 mg/mL to yield a clear, bright yellow solution. It is

also freely soluble in dimethylformamide (DMF) and formamide. Other solvents like methanol

and ethylene glycol can also dissolve Nystatin to varying degrees.
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Q3: What is a typical concentration for a Nystatin stock solution? For cell culture, a stock

suspension of 50 mg/mL in sterile water can be prepared.[1] Alternatively, a 25 mg/mL stock

solution can be made using 100% DMSO.[3] The final working concentration in tissue culture

media is typically around 50 mg/L.[1]

Q4: How should Nystatin powder and stock solutions be stored to ensure stability? Nystatin
powder is hygroscopic and sensitive to heat, light, moisture, and air.[1][2][4][5] It should be

stored in a tightly sealed, light-resistant container at -20°C for long-term stability.[6]

DMSO-based stock solutions should be made fresh daily for optimal performance.[3]

Aqueous suspensions (e.g., 50 mg/mL) can be aliquoted and stored frozen at -20°C for up to

3-4 months.[1][6]

Q5: What is the stability of Nystatin under different conditions? Nystatin's stability is highly

dependent on its environment:

Aqueous solutions/suspensions begin to lose activity shortly after preparation at room

temperature.[7]

In tissue culture media, it is stable for up to three days at 37°C.[1]

It is labile at extreme pH levels (pH 2 and pH 9) but is more stable in moderately alkaline

media or at a pH between 6.0 and 8.0.[8]

Decomposition is accelerated by heat, light, and oxygen.[7]

Q6: Can I sterilize my Nystatin stock solution by autoclaving or sterile filtering? No, it is not

recommended to autoclave or sterile filter Nystatin solutions or suspensions. Nystatin is

thermolabile, and heat from autoclaving will cause it to decompose.[2] Sterile filtering is also

not advised, likely due to the potential for the compound to bind to the filter membrane or due

to the viscosity of concentrated solutions. Aseptic techniques should be used during

preparation.

Q7: What are the visible signs of Nystatin degradation? The primary sign of degradation is a

loss of antifungal activity, meaning it will fail to prevent fungal contamination in cell cultures.[9]

Significant degradation occurs under acidic, alkaline, and oxidative stress conditions.[10] While
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there may not be obvious visual cues initially, prolonged exposure to light, heat, or improper pH

will result in reduced potency.[5][10]

Troubleshooting Guide
Problem: My Nystatin powder is not dissolving in the solvent.

Cause: Nystatin is almost insoluble in water.[2] Attempting to make a high-concentration

aqueous solution will result in a suspension, not a clear solution.

Solution:

For a true solution, use an appropriate organic solvent such as DMSO or DMF. Ensure

you are not exceeding the solubility limit (e.g., 5 mg/mL in DMSO).

If preparing an aqueous stock, you are creating a suspension. Ensure vigorous mixing or

vortexing to create a uniform dispersion before taking an aliquot.[3]

For aqueous suspensions, a concentration of 50 mg/mL is standard.[1]

Problem: My prepared Nystatin stock solution is cloudy or has formed a precipitate.

Cause: If using an aqueous solvent, cloudiness is expected as it forms a suspension. If a

precipitate forms in a DMSO stock upon storage or after dilution into cold aqueous media,

the Nystatin may be coming out of solution.

Solution:

For aqueous suspensions, always shake well before each use to ensure it is uniformly

dispersed.[11][12]

For DMSO stocks, ensure the stock is fully dissolved at room temperature before

aliquoting. When diluting into your final medium, add the Nystatin stock to the medium

(not the other way around) and mix immediately to prevent localized precipitation.

DMSO-based stocks should be made fresh to avoid issues related to long-term storage.[3]

Problem: I am still observing fungal contamination in my cell cultures after adding Nystatin.
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Cause: The Nystatin may have degraded due to improper preparation or storage.

Solution:

Check Storage: Confirm that the Nystatin powder and stock solutions have been stored

protected from light, heat, and moisture at the correct temperature (-20°C).[1][6]

Prepare Fresh Stock: Nystatin activity in aqueous solutions declines rapidly. Prepare a

fresh stock solution, especially if using a DMSO-based stock, which should be made daily.

[3]

Verify Concentration: Ensure the final concentration in your cell culture medium is

sufficient. A typical minimum inhibitory concentration for most sensitive fungi ranges from

1.56 to 6.25 µg/ml. The recommended concentration for preventative use is often higher,

at 50 mg/L.

Problem: My cells are showing signs of toxicity or are dying after I added the Nystatin solution.

Cause: While Nystatin targets fungal ergosterol, high concentrations can have off-target

effects on mammalian cells by interacting with cholesterol, leading to toxicity. The solvent

itself (e.g., DMSO) can also be toxic at higher concentrations.

Solution:

Confirm Dilution: Double-check your calculations to ensure you have diluted the stock

solution correctly to the recommended final concentration (e.g., 50 mg/L).

Solvent Control: Run a control experiment where you add only the solvent (at the same

final concentration) to your cells to determine if the toxicity is from the solvent rather than

the Nystatin.

Titrate Concentration: If toxicity persists, try reducing the Nystatin concentration to the

lowest effective level that still prevents fungal growth for your specific cell line.

Quantitative Data Summary
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Parameter Solvent/Condition Value Reference

Solubility
Dimethyl sulfoxide

(DMSO)
5 mg/mL

Dimethylformamide

(DMF)
Freely Soluble

Methanol (at 28°C) 11.2 mg/mL

Ethylene Glycol (at

28°C)
8.75 mg/mL

Ethanol (at 28°C) 1.2 mg/mL

Water
Very slightly soluble /

Insoluble
[1][2]

Recommended Stock

Conc.
In DMSO 25 mg/mL [3]

In Water (Suspension) 50 mg/mL [1]

Recommended

Working Conc.
In Cell Culture Media 50 mg/L [1]

Storage Temperature Powder (Long-term) -20°C [6]

Aqueous Suspension -20°C [1][6]

Stability
Aqueous Suspension

at RT

Loses activity soon

after preparation

Aqueous Suspension

at -20°C
Up to 3-4 months [1]

In Tissue Culture

Media at 37°C
Up to 3 days [1]

DMSO Stock Solution Make fresh daily [3]

Optimal pH Range
In Aqueous

Suspension
6.5 - 8.0
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Experimental Protocols
Protocol 1: Preparation of 25 mg/mL Nystatin Stock Solution in DMSO

Materials:

Nystatin powder (light-sensitive)

100% Dimethyl sulfoxide (DMSO)

Sterile, light-protecting microcentrifuge tubes (e.g., amber or wrapped in aluminum foil)

Vortex mixer

Procedure:

In a suitable weighing environment, weigh out the desired amount of Nystatin powder

(e.g., 2.5 mg).[3] Nystatin is very light-sensitive, so perform this step away from direct

light.[3]

Transfer the powder to a sterile, light-protected tube.

Add the appropriate volume of 100% DMSO to achieve a final concentration of 25 mg/mL

(e.g., add 100 µL of DMSO to 2.5 mg of Nystatin).[3]

Cap the tube tightly and vortex for approximately 30 seconds or until the powder is

completely dissolved, resulting in a clear yellow solution.[3]

This stock solution should be prepared fresh before use.[3] Always wrap the tube in

aluminum foil to protect it from light.[3]

Protocol 2: Preparation of 50 mg/mL Nystatin Stock Suspension in Water

Materials:

Nystatin powder

Sterile, cell culture-grade water
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Sterile, conical tube (e.g., 15 mL or 50 mL)

Vortex mixer or magnetic stirrer

Procedure:

Using aseptic technique, weigh out the desired amount of Nystatin powder (e.g., 500 mg).

Transfer the powder into a sterile conical tube.

Add a small amount of sterile water and mix to create a paste. This prevents clumping.

Gradually add the remaining volume of sterile water to reach the final concentration of 50

mg/mL (e.g., bring the total volume to 10 mL for 500 mg of Nystatin).

Vortex vigorously for 1-2 minutes to ensure the powder is evenly suspended. The mixture

will be opaque.

Dispense into single-use aliquots in sterile, light-protected tubes.

Store the aliquots at -20°C for up to 3-4 months.[1] Before use, thaw an aliquot and vortex

thoroughly to re-suspend the Nystatin.

Visualization
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Precipitation Troubleshooting Contamination Troubleshooting Toxicity Troubleshooting

Problem:
Nystatin stock is ineffective or

causing issues in my experiment.

Is the stock solution
cloudy or has a precipitate?

Is fungal contamination
persisting in the culture?

Are the cultured cells
showing signs of toxicity?

Yes

Yes

Yes

Yes

Yes

Yes

Cause: Using aqueous solvent.
Nystatin forms a suspension,

not a solution, in water.

Cause: Stock came out of
solution after dilution

or during storage.

No

Solution: Shake/vortex vigorously
before each use to ensure

uniform dispersion.

If aqueous

Solution: Prepare DMSO stock
fresh daily. Add stock to media

(not vice-versa) and mix immediately.

If organic solvent

Cause: Nystatin has degraded
due to improper storage

(light, heat, age).

Cause: Final concentration
in media is too low.

Solution: Prepare a fresh stock
solution from powder stored

at -20°C in the dark.

Solution: Verify calculations.
Ensure final concentration is

~50 mg/L.

Cause: Nystatin or solvent
concentration is too high.

Cause: Cell line is particularly
sensitive to Nystatin.

Solution: Double-check dilution
calculations. Run a solvent-only

control experiment.

Solution: Titrate down to the
lowest effective concentration
that prevents contamination.

Click to download full resolution via product page

Caption: Troubleshooting workflow for Nystatin stock solution preparation and use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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